Cas no 35022-43-6 (2,4-Dichlorobenzoyl Cyanide)

2,4-Dichlorobenzoyl Cyanide is a versatile chemical intermediate used in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichlorobenzoyl moiety and reactive cyanide group make it valuable for constructing complex molecular frameworks. The compound exhibits high reactivity in nucleophilic substitution and condensation reactions, enabling efficient derivatization. Its stability under controlled conditions ensures consistent performance in synthetic applications. The presence of chlorine substituents enhances its electrophilic character, facilitating selective transformations. Suitable for use in controlled environments, it requires proper handling due to its reactivity. This intermediate is favored for its precision in introducing functional groups into target molecules.

2,4-Dichlorobenzoyl Cyanide structure

Product Name:2,4-Dichlorobenzoyl Cyanide

CAS No:35022-43-6

MF:C₈H₃Cl₂NO

MW:200.021519899368

CID:1062188

PubChem ID:9834232

Update Time:2025-05-21

2,4-Dichlorobenzoyl Cyanide Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichlorobenzoyl Cyanide
- 2,4-DICHLOROBENZOYL CYANIDE,GREY SOLID
- Benzeneacetonitrile, 2,4-dichloro-a-oxo-; 2,4-Dichlorobenzoyl cyanide; 2,4-Dichlorophenylglyoxylonitrile
- 35022-43-6
- Lamotrigine Impurity 2
- SCHEMBL5666673
- DB-302380
- DTXSID20431458
- G25847
- 2,4-DichlorobenzoylCyanide
- EN300-687017
- BCP33935
- AKOS027323730
- Inchi： 1S/C8H3Cl2NO/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3H
- InChI Key： MJJCNUBDKYFMHM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(C#N)=O)Cl

Computed Properties

Exact Mass: 198.95900
Monoisotopic Mass: 198.9591691g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86000
LogP: 2.69968

2,4-Dichlorobenzoyl Cyanide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D432210-1000mg	2,4-Dichlorobenzoyl Cyanide	35022-43-6		1g	$638.00	2023-05-18
TRC	D432210-100mg	2,4-Dichlorobenzoyl Cyanide	35022-43-6		100mg	$87.00	2023-05-18
TRC	D432210-250mg	2,4-Dichlorobenzoyl Cyanide	35022-43-6		250mg	$178.00	2023-05-18
TRC	D432210-500mg	2,4-Dichlorobenzoyl Cyanide	35022-43-6		500mg	$333.00	2023-05-18
TRC	D432210-1g	2,4-Dichlorobenzoyl Cyanide	35022-43-6		1g	$ 525.00	2022-06-05
TRC	D432210-2g	2,4-Dichlorobenzoyl Cyanide	35022-43-6		2g	$1223.00	2023-05-18
TRC	D432210-2.5g	2,4-Dichlorobenzoyl Cyanide	35022-43-6		2.5g	$1418.00	2023-05-18
Enamine	EN300-687017-0.05g	2,4-dichlorobenzoyl cyanide	35022-43-6	95%	0.05g	$66.0	2023-05-29
Enamine	EN300-687017-0.1g	2,4-dichlorobenzoyl cyanide	35022-43-6	95%	0.1g	$98.0	2023-05-29
Enamine	EN300-687017-0.25g	2,4-dichlorobenzoyl cyanide	35022-43-6	95%	0.25g	$142.0	2023-05-29

2,4-Dichlorobenzoyl Cyanide Related Literature

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2. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

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Additional information on 2,4-Dichlorobenzoyl Cyanide

2,4-Dichlorobenzoyl Cyanide: A Comprehensive Overview

2,4-Dichlorobenzoyl Cyanide, also known by its CAS number CAS No. 35022-43-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a dichlorobenzoyl group with a cyanide moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in numerous research and development activities.

The molecular formula of 2,4-Dichlorobenzoyl Cyanide is C8H5Cl2N, and its molecular weight is approximately 181.07 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for various synthetic and analytical procedures.

Recent studies have highlighted the potential of 2,4-Dichlorobenzoyl Cyanide in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential pharmacological applications. For instance, the compound has been utilized in the development of inhibitors for certain enzymes involved in disease pathways, showcasing its versatility in drug discovery.

In addition to its role in medicinal chemistry, 2,4-Dichlorobenzoyl Cyanide has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2,4-Dichlorobenzoyl Cyanide typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

From an environmental perspective, understanding the fate and behavior of 2,4-Dichlorobenzoyl Cyanide in natural systems is crucial. Studies have shown that the compound undergoes biodegradation under specific conditions, though further research is needed to fully characterize its environmental impact.

In conclusion, 2,4-Dichlorobenzoyl Cyanide, with its CAS number CAS No. 35022-43-6, remains a fascinating compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest.